Cas no 2001817-15-6 (6-{(tert-butoxy)carbonylamino}spiro2.5octane-6-carboxylic acid)

• Product Name: 6-{(tert-butoxy)carbonylamino}spiro2.5octane-6-carboxylic acid
• CAS No: 2001817-15-6
• MF: C₁₄H₂₃NO₄
• MW: 269.33672451973
• MDL: MFCD32679101
• CID: 5613366
• PubChem ID: 154577298
• Update Time: 2025-06-08

6-{(tert-butoxy)carbonylamino}spiro2.5octane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-3289580
• 6-[(2-Methylpropan-2-yl)oxycarbonylamino]spiro[2.5]octane-6-carboxylic acid
• 6-{[(tert-butoxy)carbonyl]amino}spiro[2.5]octane-6-carboxylic acid
• 2001817-15-6
• 6-{(tert-butoxy)carbonylamino}spiro2.5octane-6-carboxylic acid

• MDL： MFCD32679101
• Inchi： 1S/C14H23NO4/c1-12(2,3)19-11(18)15-14(10(16)17)8-6-13(4-5-13)7-9-14/h4-9H2,1-3H3,(H,15,18)(H,16,17)
• InChI Key： YUVWKZUUAXVKRY-UHFFFAOYSA-N
• SMILES： OC(C1(CCC2(CC1)CC2)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 269.16270821g/mol
• Monoisotopic Mass: 269.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 75.6Ų